Cas no 1507264-68-7 (1-Oxaspiro[5.5]undecane-4-carbonitrile)

• Product Name: 1-Oxaspiro[5.5]undecane-4-carbonitrile
• CAS No: 1507264-68-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 4934151
• Update Time: 2023-08-22

1-Oxaspiro[5.5]undecane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[5.5]undecane-4-carbonitrile

• Inchi： 1S/C11H17NO/c12-9-10-4-7-13-11(8-10)5-2-1-3-6-11/h10H,1-8H2
• InChI Key： MBYWTPSZLVMRLJ-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)CC21CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.9
• Topological Polar Surface Area: 33